Cas no 52010-42-1 ( )

• Product Name: &nbsp
• CAS No: 52010-42-1
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 936223
• PubChem ID: 350694
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-N-phenyldiazenylbutan-2-amine
• NSC515223
• NSC-515223
• DTXSID70325651
• 52010-42-1
• (1E)-3,3-Di(butan-2-yl)-1-phenyltriaz-1-ene
•  

• Inchi： 1S/C14H23N3/c1-5-12(3)17(13(4)6-2)16-15-14-10-8-7-9-11-14/h7-13H,5-6H2,1-4H3/b16-15+
• InChI Key： RVTVLEJBPKFQJL-FOCLMDBBSA-N
• SMILES： N(C(C)CC)(C(C)CC)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.18939
• Monoisotopic Mass: 233.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 302.9°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.511
• PSA: 27.96